Cas no 20854-62-0 (3-(4'-Methoxybiphenyl-4-yl)propanoic acid)

• Product Name: 3-(4'-Methoxybiphenyl-4-yl)propanoic acid
• CAS No: 20854-62-0
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 2358922
• PubChem ID: 1781991
• Update Time: 2025-05-24

3-(4'-Methoxybiphenyl-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Methoxybiphenyl-4-yl)propanoic acid
• Oprea1_147108
• CS-0333647
• SCHEMBL1566761
• C78039
• A1-22832
• 3-(4'-methoxy[1,1'-biphenyl]-4-yl)propanoic acid
• AKOS004113737
• AN-278/13643012
• 3-[4-(4-methoxyphenyl)phenyl]propanoic acid
• 3-{4'-methoxy-[1,1'-biphenyl]-4-yl}propanoic acid
• 3-(4'-methoxybiphenyl-4-yl)propanoicacid
• 3-(4'-Methoxy-[1,1'-biphenyl]-4-yl)propanoic acid
• 20854-62-0

• Inchi： 1S/C16H16O3/c1-19-15-9-7-14(8-10-15)13-5-2-12(3-6-13)4-11-16(17)18/h2-3,5-10H,4,11H2,1H3,(H,17,18)
• InChI Key： CPRRQEXYJPDNSU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4'-Methoxybiphenyl-4-yl)propanoic acid

Professional Introduction to 3-(4'-Methoxybiphenyl-4-yl)propanoic acid (CAS No. 20854-62-0)

3-(4'-Methoxybiphenyl-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 20854-62-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a biphenyl core substituted with a methoxy group and connected to a propanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of the biphenyl ring system enhances its interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The compound's unique structural features position it as a candidate for various applications in medicinal chemistry. The methoxy group at the para position of the biphenyl ring influences electronic properties and can modulate binding affinity to biological receptors. Additionally, the propanoic acid side chain provides a polar interaction surface, which can be exploited for designing molecules with improved solubility and bioavailability. These characteristics make 3-(4'-Methoxybiphenyl-4-yl)propanoic acid an intriguing candidate for further exploration in therapeutic contexts.

In recent years, there has been growing interest in biphenyl derivatives due to their diverse pharmacological profiles. Studies have demonstrated that biphenyl-based compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The methoxy-substituted biphenyl moiety, in particular, has been shown to enhance binding interactions with certain enzymes and receptors, making it a promising pharmacophore for drug design. 3-(4'-Methoxybiphenyl-4-yl)propanoic acid represents an advanced scaffold that builds upon these findings, offering new opportunities for therapeutic intervention.

Recent research has highlighted the potential of 3-(4'-Methoxybiphenyl-4-yl)propanoic acid in modulating key biological pathways. For instance, studies suggest that this compound may interact with enzymes involved in inflammation and oxidative stress, potentially leading to novel anti-inflammatory therapies. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for further derivatization and optimization. The propanoic acid moiety provides a handle for chemical modifications, allowing researchers to fine-tune properties such as lipophilicity and metabolic stability.

The synthesis of 3-(4'-Methoxybiphenyl-4-yl)propanoic acid presents both challenges and opportunities for organic chemists. The construction of the biphenyl core requires careful selection of synthetic routes to ensure high yield and purity. Advances in cross-coupling reactions, such as Suzuki-Miyaura coupling, have made the synthesis of biaryl compounds more efficient and accessible. Additionally, the introduction of the methoxy group and the propanoic acid side chain can be achieved through well-established methods, including nucleophilic substitution and carboxylation reactions.

In conclusion, 3-(4'-Methoxybiphenyl-4-yl)propanoic acid (CAS No. 20854-62-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, offering opportunities for developing novel therapeutic agents. As research continues to uncover new biological activities of biphenyl derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.